Cas no 80099-83-8 ((2-chloropyridin-3-yl)(4-fluorophenyl)methanone)

(2-chloropyridin-3-yl)(4-fluorophenyl)methanone structure
80099-83-8 structure
Product Name:(2-chloropyridin-3-yl)(4-fluorophenyl)methanone
CAS No:80099-83-8
MF:C12H7ClFNO
MW:235.641485452652
CID:1799820
PubChem ID:3061979
Update Time:2025-04-21

(2-chloropyridin-3-yl)(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-chloropyridin-3-yl)(4-fluorophenyl)methanone
    • (2-chloropyridin-3-yl)-(4-fluorophenyl)methanone
    • 2-Chloro-3-(4-fluorobenzoyl)pyridine
    • SCHEMBL9236130
    • (2-Chloro-3-pyridinyl)(4-fluorophenyl)methanone
    • Methanone, (2-chloro-3-pyridinyl)(4-fluorophenyl)-
    • 80099-83-8
    • DTXSID10230078
    • Inchi: 1S/C12H7ClFNO/c13-12-10(2-1-7-15-12)11(16)8-3-5-9(14)6-4-8/h1-7H
    • InChI Key: LTSMOZOQWSATMZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 235.0200197g/mol
  • Monoisotopic Mass: 235.0200197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų
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